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Compound of Interest

Compound Name:
Heptadecan-9-yl 8-

bromooctanoate

Cat. No.: B8820120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). It is compiled from publicly available data and is

intended for use by qualified individuals trained in handling chemical substances. All users

should conduct their own risk assessments and consult a full SDS before handling

Heptadecan-9-yl 8-bromooctanoate. The product has not been fully validated for medical

applications and is for research use only.

Introduction
Heptadecan-9-yl 8-bromooctanoate is a lipid used in the development of lipid nanoparticles

(LNPs), often for the encapsulation and delivery of therapeutic molecules such as mRNA. Its

safe handling is paramount to ensure the well-being of laboratory personnel and the integrity of

research. This guide provides an in-depth overview of the known safety and handling

considerations for this compound.

Chemical and Physical Properties
A summary of the physical and chemical properties of Heptadecan-9-yl 8-bromooctanoate is

provided in the table below. Data is aggregated from various chemical suppliers.
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Property Value Source

Chemical Name
Heptadecan-9-yl 8-

bromooctanoate
MedChemExpress[1]

Synonym
Octanoic acid, 8-bromo-, 1-

octylnonyl ester
MedChemExpress[1]

CAS Number 2089253-22-3
MedChemExpress[1], Sigma-

Aldrich[2]

Molecular Formula C₂₅H₄₉BrO₂ MedChemExpress[1]

Molecular Weight 461.56 g/mol MedChemExpress[1]

Appearance
Colorless to light yellow liquid

or Solid or semi-solid or lump

MedChemExpress[1], Sigma-

Aldrich[2]

Purity ≥97.0% (NMR) or 98%
MedChemExpress[1], Sigma-

Aldrich[2]

Hazard Identification and Classification
Heptadecan-9-yl 8-bromooctanoate is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The following table summarizes its known

hazards.
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GHS Classification Information Source

Pictogram GHS07 (Exclamation mark) Sigma-Aldrich[2]

Signal Word Warning Sigma-Aldrich[2]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.

Sigma-Aldrich[2]

Precautionary Statements

P264: Wash hands thoroughly

after handling.P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P332+P313:

If skin irritation occurs: Get

medical

advice/attention.P337+P313: If

eye irritation persists: Get

medical

advice/attention.P362+P364:

Take off contaminated clothing

and wash it before reuse.

Sigma-Aldrich[2]

A comprehensive toxicological profile, including LD50 and LC50 data, is not readily available in

the public domain. As such, this compound should be handled as a potentially hazardous

substance.

Handling and Storage
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Adherence to proper handling and storage protocols is crucial for maintaining the stability of

Heptadecan-9-yl 8-bromooctanoate and ensuring user safety.

Recommended Storage Conditions
Form

Storage
Temperature

Shelf Life Source

Pure Form -20°C 3 years MedChemExpress[1]

In Solvent -80°C 6 months MedChemExpress[1]

In Solvent -20°C 1 month MedChemExpress[1]

General
Sealed in dry, room

temperature
Not specified Sigma-Aldrich[2]

It is recommended to follow the specific storage instructions provided by the supplier.

General Handling Workflow
The following diagram illustrates a general workflow for handling chemical reagents like

Heptadecan-9-yl 8-bromooctanoate in a laboratory setting.
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General Laboratory Chemical Handling Workflow

Preparation

Handling

Post-Handling

1. Risk Assessment
(Review SDS & Hazards)

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

3. Prepare Work Area
(Fume Hood, Spill Kit)

4. Weighing & Dispensing
(Use appropriate balance and tools)

5. Experimental Use
(e.g., LNP Formulation)

6. Decontaminate Equipment & Surfaces

7. Waste Disposal
(Follow institutional guidelines)

8. Store or Dispose of Unused Material

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of laboratory chemicals.
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Exposure Controls and Personal Protection
Based on the GHS classification (skin and eye irritant), the following personal protective

equipment (PPE) and engineering controls are recommended.

Engineering Controls: Handle in a well-ventilated area. A chemical fume hood is

recommended for procedures that may generate aerosols or vapors.

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a standard laboratory coat.

Respiratory Protection: Not typically required if handled in a well-ventilated area or fume

hood. If ventilation is inadequate, a suitable respirator should be used.

The logical relationship for determining the necessary precautions based on GHS hazard

statements is visualized below.
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GHS Hazard to Precautionary Action Logic

H315: Causes skin irritation

P280: Wear protective gloves

H319: Causes serious eye irritation

P280: Wear eye protection

P302+P352: IF ON SKIN:
Wash with plenty of water.

Response

P332+P313: If skin irritation occurs:
Get medical advice.

If irritation

P305+P351+P338: IF IN EYES:
Rinse cautiously...

Response

P337+P313: If eye irritation persists:
Get medical advice.

If irritation persists

Click to download full resolution via product page

Caption: Relationship between GHS Hazard Statements and required actions.

First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.

After eye contact: Immediately rinse with plenty of water, also under the eyelids, for at least

15 minutes. Get medical attention.

After skin contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs, get medical advice/attention. Remove and wash contaminated clothing

before reuse.
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After inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Experimental Protocols Cited in Literature
While no specific safety testing protocols for Heptadecan-9-yl 8-bromooctanoate were found,

its use in chemical synthesis is documented. These protocols provide context for its handling in

a research setting.

Example Synthesis Reaction:

A documented use involves the reaction of Heptadecan-9-yl 8-bromooctanoate with an

amine in an ethanol solution, heated for several hours. This type of procedure underscores the

importance of conducting reactions in a chemical fume hood, using appropriate PPE to prevent

skin and eye contact, and ensuring proper temperature control.

Stability and Reactivity
Detailed stability and reactivity data are not available. However, based on its chemical structure

(an ester with a bromoalkane chain), the following general precautions should be taken:

Incompatible Materials: Avoid strong oxidizing agents and strong bases.

Hazardous Decomposition Products: May include carbon monoxide, carbon dioxide, and

hydrogen bromide gas upon combustion.

Conclusion
Heptadecan-9-yl 8-bromooctanoate is a valuable research tool, particularly in the field of

drug delivery. While comprehensive safety data is limited, its GHS classification as a skin and

eye irritant necessitates careful handling. All personnel must review available safety

information, wear appropriate personal protective equipment, and use proper engineering

controls. Adherence to the guidelines outlined in this document will help to ensure a safe

laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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